Cas no 1344273-47-7 (4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde
• CAS No: 1344273-47-7
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 6305856
• PubChem ID: 18623138
• Update Time: 2025-06-08

4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde
• CS-0245495
• EN300-3058170
• AKOS012219341
• 4-(Pyridin-2-yl)thiazole-2-carbaldehyde
• 1344273-47-7
• SCHEMBL7003563

• Inchi： 1S/C9H6N2OS/c12-5-9-11-8(6-13-9)7-3-1-2-4-10-7/h1-6H
• InChI Key： AIWWZCLZWAVWKW-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 190.02008399g/mol
• Monoisotopic Mass: 190.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde

Comprehensive Overview of 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 1344273-47-7)

4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 1344273-47-7) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and organic synthesis. This compound, characterized by its unique pyridine-thiazole hybrid structure, serves as a versatile building block for the development of novel pharmaceuticals, agrochemicals, and functional materials. Its aldehyde functional group offers a reactive site for further derivatization, making it a valuable intermediate in synthetic chemistry.

The growing interest in 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde is driven by its potential applications in drug discovery. Researchers are exploring its role as a precursor for kinase inhibitors, antimicrobial agents, and anticancer compounds. Recent studies highlight its efficacy in modulating biological pathways, particularly in targeting protein-protein interactions (PPIs) and enzyme inhibition. These properties align with current trends in precision medicine and personalized therapeutics, where small-molecule modulators are in high demand.

In material science, CAS No. 1344273-47-7 is investigated for its potential in designing organic electronic devices, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. Its conjugated system and electron-rich thiazole ring contribute to enhanced charge transport properties, a critical factor for next-generation optoelectronic materials. This aligns with the global push for sustainable energy solutions and advanced display technologies.

Synthetic accessibility is another key advantage of 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde. Modern green chemistry protocols, including catalytic cross-coupling and microwave-assisted synthesis, have been employed to optimize its production. These methods address the increasing demand for eco-friendly synthesis routes, a topic frequently searched in academic and industrial circles. The compound’s compatibility with high-throughput screening (HTS) further underscores its utility in drug discovery pipelines.

From a commercial perspective, CAS No. 1344273-47-7 is available through specialized chemical suppliers and custom synthesis providers. Its pricing and purity grades (e.g., >98% HPLC) are frequently queried by procurement professionals. Additionally, regulatory compliance, such as REACH and GMP standards, is a common concern among buyers, reflecting the compound’s integration into global supply chains.

In summary, 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 1344273-47-7) exemplifies the convergence of chemistry and innovation. Its multifaceted applications—from biopharmaceuticals to smart materials—position it as a compound of enduring relevance. As research continues to unlock its potential, this molecule is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.